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molecular formula C5H9NO4 B3394020 Methyl 2-[(methoxycarbonyl)amino]acetate CAS No. 70288-73-2

Methyl 2-[(methoxycarbonyl)amino]acetate

Cat. No. B3394020
M. Wt: 147.13 g/mol
InChI Key: SYMYZVXEVWVLQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04234744

Procedure details

10.71 grams of monobromo acetic acid methyl ester, 8.52 grams of potassium cyanate and 7.85 grams of methanol were heated in 70 ml of DMF following the procedure of Example 1 gave 6.62 grams (64.3%) of methoxycarbonylamino acetic acid methyl ester having a boiling point of 67°-8° C./0.0013 mbar.
Quantity
10.71 g
Type
reactant
Reaction Step One
Name
potassium cyanate
Quantity
8.52 g
Type
reactant
Reaction Step One
Quantity
7.85 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:6])[CH2:4]Br.[O-:7][C:8]#[N:9].[K+].[CH3:11][OH:12]>CN(C=O)C>[CH3:1][O:2][C:3](=[O:6])[CH2:4][NH:9][C:8]([O:12][CH3:11])=[O:7] |f:1.2|

Inputs

Step One
Name
Quantity
10.71 g
Type
reactant
Smiles
COC(CBr)=O
Name
potassium cyanate
Quantity
8.52 g
Type
reactant
Smiles
[O-]C#N.[K+]
Name
Quantity
7.85 g
Type
reactant
Smiles
CO
Name
Quantity
70 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
COC(CNC(=O)OC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 6.62 g
YIELD: PERCENTYIELD 64.3%
YIELD: CALCULATEDPERCENTYIELD 64.3%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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